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Compound of Interest

Compound Name: AGN194204

Cat. No.: B15543299 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
AGN194204, also known as IRX4204, is a potent and selective agonist of the Retinoid X

Receptor (RXR) with demonstrated anti-inflammatory and anticarcinogenic properties.[1] It is a

valuable tool for investigating the roles of RXRs in various physiological and pathological

processes. Accurate preparation of AGN194204 stock solutions is paramount for ensuring the

reliability and reproducibility of experimental results. Dimethyl sulfoxide (DMSO) is the

recommended solvent for creating high-concentration stock solutions of AGN194204 due to its

excellent solubilizing capacity for this compound.

This document provides a detailed protocol for the preparation, storage, and handling of

AGN194204 stock solutions using DMSO.

Data Presentation: Quantitative Information
A summary of the key quantitative data for AGN194204 is presented in the table below for easy

reference.
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Property Value Reference

Molecular Formula C₂₄H₃₂O₂ [1]

Molecular Weight 352.51 g/mol [1]

CAS Number 220619-73-8 [1]

Appearance White to off-white solid [1]

Solubility in DMSO 35 mg/mL (99.29 mM) [1]

Storage (Powder)
-20°C for 3 years; 4°C for 2

years
[1]

Storage (in DMSO)
-80°C for 6 months; -20°C for 1

month
[1]

Experimental Protocol: Preparation of AGN194204
Stock Solution (10 mM in DMSO)
This protocol describes the preparation of a 10 mM stock solution of AGN194204 in DMSO.

Materials:

AGN194204 powder

Anhydrous or high-purity Dimethyl Sulfoxide (DMSO)

Calibrated analytical balance

Sterile microcentrifuge tubes (amber or covered with foil to protect from light)

Vortex mixer

Ultrasonic bath (optional, but recommended)

Pipettes and sterile filter tips

Procedure:
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Pre-handling Precautions:

Read the Safety Data Sheet (SDS) for both AGN194204 and DMSO before handling.

Work in a well-ventilated area or a chemical fume hood.

Wear appropriate personal protective equipment (PPE), including gloves, a lab coat, and

safety glasses.

DMSO is hygroscopic; use a fresh, unopened bottle or a properly stored anhydrous grade

to ensure maximum solubility.[1][2]

Calculation of Mass:

To prepare a 10 mM stock solution, calculate the required mass of AGN194204 using its

molecular weight (352.51 g/mol ).

For 1 mL of a 10 mM solution:

Mass (g) = 10 mmol/L * 1 L/1000 mL * 1 mL * 352.51 g/mol = 0.0035251 g

Mass (mg) = 3.5251 mg

It is advisable to prepare a larger volume (e.g., 5 or 10 mL) to minimize weighing errors.

For 10 mL, you would need 35.25 mg of AGN194204.

Weighing:

Carefully weigh the calculated amount of AGN194204 powder using a calibrated analytical

balance. Tare the balance with the weighing paper or container before adding the

compound.

Dissolution:

Transfer the weighed AGN194204 powder into a sterile amber microcentrifuge tube.

Add the calculated volume of DMSO to the tube.
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Vortex the solution vigorously for 2-3 minutes to facilitate dissolution.

Note: To achieve full solubility, gentle warming and/or ultrasonication may be necessary.[1]

If using heat, do not exceed 37°C to prevent potential degradation of the compound. An

ultrasonic bath can be used for 5-10 minutes.

Visually inspect the solution to ensure that all the solid has completely dissolved and the

solution is clear.

Aliquoting and Storage:

Once the AGN194204 is fully dissolved, it is crucial to aliquot the stock solution into

smaller, single-use volumes. This practice prevents repeated freeze-thaw cycles which

can degrade the compound.[1][2]

Dispense the stock solution into sterile, light-protected microcentrifuge tubes. The volume

of the aliquots should be based on the typical experimental needs.

Store the aliquots at -80°C for long-term storage (up to 6 months) or at -20°C for shorter-

term storage (up to 1 month).[1]

Preparation of Working Solutions:

For cell-based assays, the high-concentration DMSO stock solution must be further diluted in a

suitable aqueous buffer or cell culture medium to the desired final concentration. It is important

to ensure that the final concentration of DMSO in the assay is low (typically ≤ 0.1%) to avoid

solvent-induced cellular toxicity or off-target effects.

Signaling Pathway and Experimental Workflow
AGN194204 functions as a selective agonist for Retinoid X Receptors (RXRs). RXRs form

heterodimers with other nuclear receptors, such as Retinoic Acid Receptors (RARs), Liver X

Receptors (LXRs), and Peroxisome Proliferator-Activated Receptors (PPARs).[3] Upon ligand

binding, these heterodimers regulate the transcription of target genes involved in various

cellular processes.
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Caption: AGN194204 signaling pathway.
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The following diagram illustrates a typical experimental workflow for using the prepared

AGN194204 stock solution in a cell-based assay.
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Caption: Experimental workflow for cell-based assays.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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